Cas no 96490-18-5 (4-Chloro-2-(1,1-dimethylethyl)-5-mercapto-3(2H)-pyridazinone)

• Product Name: 4-Chloro-2-(1,1-dimethylethyl)-5-mercapto-3(2H)-pyridazinone
• CAS No: 96490-18-5
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• MDL: MFCD09743913
• CID: 800353
• PubChem ID: 13469242
• Update Time: 2025-04-19

4-Chloro-2-(1,1-dimethylethyl)-5-mercapto-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-2-(1,1-dimethylethyl)-5-mercapto-
• 2-tert-butyl-4-chloro-5-sulfanylpyridazin-3-one
• 4-CHLORO-2-(1,1-DIMETHYLETHYL)-5-MERCAPTO-3(2H)-PYRIDAZINONE
• 2-tert-butyl-4-chloranyl-5-sulfanyl-pyridazin-3-one
• 2-tert-butyl-4-chloro-5-mercapto-3-pyridazinone
• 2-tert-butyl-4-chloro-5-sulfanyl-pyridazin-3-one
• 2-tert.butyl-4-chloro-5-mercapto-3(2H)-pyridazinone
• SCHEMBL3847199
• 2-tert.-butyl-4-chloro-5-mercapto-3(2H)-pyridazinone
• 2-(tert-Butyl)-4-chloro-5-mercaptopyridazin-3(2H)-one
• 96490-18-5
• 2-t-butyl-4-chloro-5-mercapto-3(2H)-pyridazinone
• 2-tert-butyl-4-chloro-5-sulfanyl-2,3-dihydropyridazin-3-one
• 2-tert-Butyl-4-chloro-5-sulfanylpyridazin-3(2H)-one
• GLGQMFICPMIOHO-UHFFFAOYSA-N
• DTXSID10541631
• A845601
• 4-Chloro-2-(1,1-dimethylethyl)-5-mercapto-3(2H)-pyridazinone

• MDL： MFCD09743913
• Inchi： 1S/C8H11ClN2OS/c1-8(2,3)11-7(12)6(9)5(13)4-10-11/h4,13H,1-3H3
• InChI Key： GLGQMFICPMIOHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C(C)(C)C)S

Computed Properties

• Exact Mass: 218.02800
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 73.69000
• LogP: 1.94040